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Compound of Interest

Compound Name: YM-155 hydrochloride

CAS No.: 355406-09-6

Cat. No.: B1602956

Get Quote

Technical Support Center
Executive Summary & Compound Identity
Critical Note on Salt Forms: You inquired about YM-155 Hydrochloride. However, the vast

majority of commercially available YM-155 is supplied as Sepantronium Bromide (YM-155

monobromide). While the hydrochloride salt exists (PubChem CID 23108256), the bromide salt

(PubChem CID 10126189) is the standard form used in >95% of published literature and

clinical trials.

If you truly have the Hydrochloride salt: It generally exhibits higher water solubility than the

bromide.

If you have the Bromide salt (Standard): Follow the solubility limits below strictly, as it has

unique solvent incompatibilities compared to typical small molecules.

Compound Profile:

Common Name: YM-155 (Sepantronium Bromide)[1][2][3][4]
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Mechanism: Survivin suppressant (transcriptional inhibition), Topoisomerase II

inhibitor, ROS inducer.

Appearance: Light yellow to yellow solid.

Molecular Weight: ~443.3 g/mol (Bromide salt).

Solubility & Reconstitution Guide
Unlike many lipophilic drugs that dissolve easily in 100% DMSO, YM-155 (Bromide) is an ionic

salt with distinct solubility characteristics. Researchers often encounter precipitation because

they treat it like a standard hydrophobic inhibitor.

Solubility Data Table
Solvent

Solubility Limit (Bromide
Salt)

Recommendations

Water (Sterile) ~100 mM (44 mg/mL)
Preferred Solvent. Best for

high-concentration stocks.

DMSO ~20 mM (8.8 mg/mL)

Use with Caution. Lower

solubility than water. High

concentrations may precipitate.

Ethanol Insoluble Do NOT use.

PBS (pH 7.2) ~5 mg/mL
Good for working dilutions, not

for stock solutions.

Reconstitution Protocol
Objective: Create a stable 10 mM Stock Solution.

Calculate: For 5 mg of YM-155 (MW 443.3), you need 1.13 mL of solvent to achieve 10 mM.

Select Solvent:

Scenario A (Standard): Use Sterile Water or 0.9% Saline. This is the most stable method.
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Scenario B (DMSO required): Use high-grade anhydrous DMSO. Do not exceed 20 mM.

Dissolution: Vortex moderately for 1-2 minutes. If particles persist, sonicate in a water bath

for 5 minutes at room temperature.

Warning: Do not heat above 37°C, as thermal degradation can occur.

Aliquoting: Divide into single-use aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles.

Storage: Store aliquots at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Stability & Storage Specifications
Solution Stability
YM-155 is susceptible to hydrolysis at extreme pH and oxidative degradation if exposed to

intense light.

Fresh Solution (Room Temp): Stable for up to 24 hours in cell culture media or saline.

Clinical infusion protocols utilize 168-hour continuous infusions, suggesting high stability in

saline at ambient temperatures, provided it is protected from light.

Frozen Stock (-20°C): Stable for 6 months.

Freeze-Thaw Sensitivity:High. Repeated freeze-thaw cycles can cause crystal formation that

is difficult to re-dissolve.

Rule of Thumb: Discard any aliquot that has been thawed more than twice.

Visual Workflow: Reconstitution & Storage
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Figure 1: Decision tree for optimal reconstitution and storage of YM-155 to prevent precipitation

and degradation.

Troubleshooting & FAQs

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1602956/docs?utm_src=pdf-body-img#technical-guide-ym-155-sepantronium-stability-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q1: My YM-155 stock solution in DMSO has a precipitate
after thawing. What happened?
A: This is common. YM-155 (Bromide) has lower solubility in DMSO than in water. If you

prepared a stock >20 mM, it likely crashed out upon freezing.

Fix: Warm the vial to 37°C for 5 minutes and sonicate. If it does not dissolve, dilute the stock

with sterile water (if the experiment allows) or prepare a fresh stock at a lower concentration.

Q2: Can I keep the diluted drug in cell culture media in
the fridge for a week?
A:No. While YM-155 is relatively stable chemically, dilute solutions in media (containing serum,

proteins, and varying pH) are prone to adsorption to plastic and hydrolysis over time.

Protocol: Prepare the working dilution in media immediately before adding it to the cells.

Q3: Is YM-155 light sensitive?
A: Yes, moderate sensitivity. YM-155 can generate Reactive Oxygen Species (ROS) upon

excitation. Prolonged exposure to ambient light can induce photo-degradation or alter its

cytotoxic profile.

Action: Store stocks in amber vials or wrap tubes in aluminum foil.

Q4: I see variable cell death rates. Is the drug
degrading?
A: If the drug was stored correctly, variability is likely biological. YM-155 efficacy is highly

dependent on SLC35F2 expression (the transporter required for uptake).

Check: Verify if your cell line expresses SLC35F2. Low expression leads to resistance, which

can be mistaken for drug degradation.

Mechanistic Context
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Understanding the mechanism helps validate if the drug is working.[4][5] YM-155 is not just a

survivin inhibitor; it acts as a "molecular warhead" driven by oxidative stress.

Pathway Diagram: Mechanism of Action
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Figure 2: Dual mechanism of YM-155 involving transcriptional suppression of Survivin and

ROS-mediated DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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